First total synthesis of (−)- and (+)-6-O-desmethylantofine†
Organic & Biomolecular Chemistry Pub Date: 2010-11-04 DOI: 10.1039/C0OB00287A
Abstract
The first total synthesis of (−)-6-O-desmethylantofine (A) and its unnatural enantiomer (+)-6-O-desmethylantofine (B) is described. The synthetic route is efficient and practical with easily available glutamic acid dimethyl ester hydrochloride as the chiral material under mild conditions.
Recommended Literature
- [1] An automatic determination of thoria in thoria-urania mixtures
- [2] Aluminium salabza complexes for fixation of CO2 to organic carbonates†
- [3] An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†
- [4] An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†
- [5] An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡
- [6] An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles
- [7] An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†
- [8] An anti-leakage liquid metal thermal interface material
- [9] Alternative synthesis of the anti-baldness compound RU58841†
- [10] An atomic scale study of defects in Co2FeAl
Journal Name:Organic & Biomolecular Chemistry
research_products
-
CAS no.: 89640-58-4